70-39-3

DL-3,3',5'-Triiodothyronine

• CAS RN:
• 70-39-3

• Formula:
• C15H12I3NO4

• InChI:
• InChI=1S/C15H12I3NO4/c16-9-3-7(4-12(19)15(21)22)1-2-13(9)23-8-5-10(17)14(20)11(18)6-8/h1-3,5-6,12,20H,4,19H2,(H,21,22)

• InChIKey:
• HZCBWYNLGPIQRK-UHFFFAOYSA-N

• Reverse-triiodthyronine, also known as 3, 3, 5 triiodothyronine or triiodothyronine, reverse, belongs to the class of organic compounds known as phenylalanine and derivatives. Phenylalanine and derivatives are compounds containing phenylalanine or a derivative thereof resulting from reaction of phenylalanine at the amino group or the carboxy group, or from the replacement of any hydrogen of glycine by a heteroatom. Reverse-triiodthyronine is considered to be a practically insoluble (in water) and relatively neutral molecule. Within the cell, reverse-triiodthyronine is primarily located in the membrane (predicted from logP).
  3,3',5'-triiodothyronine is an iodothyronine. It has a role as a human metabolite.

(5-amino-1H-1,2,4-triazol-3-yl)methanol

In Stock

• CAS RN:
• 63870-39-3

• Formula:
• C3H6N4O

• InChI:
• InChI=1S/C3H6N4O/c4-3-5-2(1-8)6-7-3/h8H,1H2,(H3,4,5,6,7)

• InChIKey:
• WQWSMVWRGAFPJX-UHFFFAOYSA-N

• (5-amino-1H-1,2,4-triazol-3-yl)methanol is a useful research compound. Its molecular formula is C3H6N4O and its molecular weight is 114.11 g/mol. The purity is usually 95%.

3-[(tert-butoxy)carbonyl]-4-hydroxybenzoic acid

In Stock

• CAS RN:
• 576170-39-3

• Formula:
• C12H14O5

• 3-[(tert-butoxy)carbonyl]-4-hydroxybenzoic acid is a useful research compound. Its molecular formula is C12H14O5 and its molecular weight is 238.2. The purity is usually 95%.

3-(1-Methylcyclopropyl)benzoic acid

In Stock

• CAS RN:
• 131170-39-3

• Formula:
• C11H12O2

• InChI:
• InChI=1S/C11H12O2/c1-11(5-6-11)9-4-2-3-8(7-9)10(12)13/h2-4,7H,5-6H2,1H3,(H,12,13)

• InChIKey:
• FLWNINVYCYHRKV-UHFFFAOYSA-N

• 3-(1-Methylcyclopropyl)benzoic acid is a useful research compound. Its molecular formula is C11H12O2 and its molecular weight is 176.215. The purity is usually 95%.

2,4-Dichloro-6-(11-methyl-3-oxo-8-thia-4,6-diaza-11-azoniatricyclo[7.4.0.02,7]trideca-1(9),2(7)-dien-5-yl)phenolate

• CAS RN:
• 500270-39-3

• Formula:
• C16H15Cl2N3O2S

• InChI:
• InChI=1S/C16H15Cl2N3O2S/c1-21-3-2-8-11(6-21)24-16-12(8)15(23)19-14(20-16)9-4-7(17)5-10(18)13(9)22/h4-5,14,20,22H,2-3,6H2,1H3,(H,19,23)

• InChIKey:
• GMPHDVGWIINCED-UHFFFAOYSA-N

• 2,4-Dichloro-6-(11-methyl-3-oxo-8-thia-4,6-diaza-11-azoniatricyclo[7.4.0.02,7]trideca-1(9),2(7)-dien-5-yl)phenolate is a useful research compound. Its molecular formula is C16H15Cl2N3O2S and its molecular weight is 384.3g/mol. The purity is usually 95%.

3-(2-((4-Fluorophenyl)amino)ethyl)phenol

Usually In Stock

• CAS RN:
• 885270-39-3

• Formula:
• C14H14FNO

• InChI:
• InChI=1S/C14H14FNO/c15-12-4-6-13(7-5-12)16-9-8-11-2-1-3-14(17)10-11/h1-7,10,16-17H,8-9H2

• InChIKey:
• ROZIVUFMVMXEJH-UHFFFAOYSA-N

• 3-(2-((4-Fluorophenyl)amino)ethyl)phenol is a useful research compound. Its molecular formula is C14H14FNO and its molecular weight is 231.26 g/mol. The purity is usually 95%.

2'-Chloro-4'-fluoro-3-(2-methoxyphenyl)propiophenone

In Stock

• CAS RN:
• 898770-39-3

• Formula:
• C16H14ClFO2

• InChI:
• InChI=1S/C16H14ClFO2/c1-20-16-5-3-2-4-11(16)6-9-15(19)13-8-7-12(18)10-14(13)17/h2-5,7-8,10H,6,9H2,1H3

• InChIKey:
• XQSQMXSMLLGAGB-UHFFFAOYSA-N

• 2'-Chloro-4'-fluoro-3-(2-methoxyphenyl)propiophenone is a useful research compound. Its molecular formula is C16H14ClFO2 and its molecular weight is 292.73 g/mol. The purity is usually 95%.

1,3-Dimethyl-2,4-dioxo-5-pyrimidinesulfonic acid phenyl ester

In Stock

• CAS RN:
• 869070-39-3

• Formula:
• C12H12N2O5S

• InChI:
• InChI=1S/C12H12N2O5S/c1-13-8-10(11(15)14(2)12(13)16)20(17,18)19-9-6-4-3-5-7-9/h3-8H,1-2H3

• InChIKey:
• QJDFIELPDVVWKB-UHFFFAOYSA-N

• 1,3-dimethyl-2,4-dioxo-5-pyrimidinesulfonic acid phenyl ester is an arenesulfonic acid.

N-(4-ethoxyphenyl)-5-[(4-phenylpiperazin-1-yl)carbonyl]-1H-pyrazole-3-sulfonamide

• CAS RN:
• 1239470-39-3

• Formula:
• C22H25N5O4S

• InChI:
• InChI=1S/C22H25N5O4S/c1-2-31-19-10-8-17(9-11-19)25-32(29,30)21-16-20(23-24-21)22(28)27-14-12-26(13-15-27)18-6-4-3-5-7-18/h3-11,16,25H,2,12-15H2,1H3,(H,23,24)

• InChIKey:
• IEHSXVYJTDGYRS-UHFFFAOYSA-N

• N-(4-ethoxyphenyl)-5-[(4-phenylpiperazin-1-yl)carbonyl]-1H-pyrazole-3-sulfonamide is a useful research compound. Its molecular formula is C22H25N5O4S and its molecular weight is 455.5. The purity is usually 95%.

N-[[4-(Furan-3-yl)thiophen-2-yl]methyl]cyclopropanecarboxamide

Usually In Stock

• CAS RN:
• 2379970-39-3

• Formula:
• C13H13NO2S

• InChI:
• InChI=1S/C13H13NO2S/c15-13(9-1-2-9)14-6-12-5-11(8-17-12)10-3-4-16-7-10/h3-5,7-9H,1-2,6H2,(H,14,15)

• InChIKey:
• NKSFCRCWKWOWNS-UHFFFAOYSA-N

• N-[[4-(Furan-3-yl)thiophen-2-yl]methyl]cyclopropanecarboxamide is a useful research compound. Its molecular formula is C13H13NO2S and its molecular weight is 247.31. The purity is usually 95%.

2-(4-Heptyloxybenzoyl)-4-methylpyridine

In Stock

• CAS RN:
• 1187170-39-3

• Formula:
• C20H25NO2

• InChI:
• InChI=1S/C20H25NO2/c1-3-4-5-6-7-14-23-18-10-8-17(9-11-18)20(22)19-15-16(2)12-13-21-19/h8-13,15H,3-7,14H2,1-2H3

• InChIKey:
• MKWDCHFPVNRHOD-UHFFFAOYSA-N

• 2-(4-Heptyloxybenzoyl)-4-methylpyridine is a useful research compound. Its molecular formula is C20H25NO2 and its molecular weight is 311.4 g/mol. The purity is usually 95%.

Azd-4547

In Stock

• CAS RN:
• 1035270-39-3

• Formula:
• C26H33N5O3

• InChI:
• InChI=1S/C26H33N5O3/c1-17-15-31(16-18(2)27-17)22-9-6-20(7-10-22)26(32)28-25-13-21(29-30-25)8-5-19-11-23(33-3)14-24(12-19)34-4/h6-7,9-14,17-18,27H,5,8,15-16H2,1-4H3,(H2,28,29,30,32)/t17-,18+

• InChIKey:
• VRQMAABPASPXMW-HDICACEKSA-N

• AZD 4547 is a selective inhibitor of the fibroblast growth factor receptor (FGFR) tyrosine kinase with IC50 values of 0.2, 2.5, and 1.8 nM for FGFR1, 2, and 3, respectively. It displays weaker activity against FGFR4 (IC50 = 165 nM), VEGFR2 (IC50 = 24 nM), and a panel of other tyrosine and serine/theronine kinases such as insulin-like growth factor 1 receptor (IC50 = 581 nM), cyclin-dependent kinase 2 (IC50 = >10 μM), and p38 (IC50 = >100 μM). AZD 4547 has demonstrated antiproliferative activity in tumor cell lines expressing deregulated FGFRs (IC50s = 18-281 nM). In an FGFR-driven human tumor xenograft mouse model, oral administration of AZD 4547 at concentrations up to 12.5 mg/kg/day resulted in potent dose-dependent antitumor activity.
  AZD4547 is an orally bioavailable inhibitor of the fibroblast growth factor receptor (FGFR) with potential antineoplastic activity. FGF...